Cas no 2241145-48-0 (3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo-)

• Product Name: 3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo-
• CAS No: 2241145-48-0
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 5239821
• Update Time: 2025-07-09

3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo-

• Inchi： 1S/C13H23N3O2/c14-13(15-18)11-6-7-12(17)16(9-11)8-10-4-2-1-3-5-10/h10-11,18H,1-9H2,(H2,14,15)
• InChI Key： WGMNEZRGZHCYBS-UHFFFAOYSA-N
• SMILES： N1(CC2CCCCC2)C(=O)CCC(C(NO)=N)C1

Additional information on 3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo-

Comprehensive Overview of 3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo- (CAS No. 2241145-48-0)

The compound 3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo- (CAS No. 2241145-48-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a piperidine ring, a cyclohexylmethyl substituent, and an N-hydroxy moiety. These features make it a subject of interest in medicinal chemistry and drug discovery, particularly in the context of enzyme inhibition and signal transduction modulation.

In recent years, researchers have focused on derivatives of piperidine due to their pharmacological potential. The presence of the carboximidamide group in this compound suggests its role as a potential ligand for biological targets, such as kinases or proteases. The cyclohexylmethyl side chain may enhance lipophilicity, improving membrane permeability—a critical factor in drug design. This aligns with current trends in small-molecule therapeutics, where optimizing bioavailability is a priority.

The N-hydroxy-6-oxo moiety is another noteworthy feature, often associated with metal-chelating properties or reactive oxygen species (ROS) scavenging. Such functionalities are explored in neurodegenerative disease research and anti-inflammatory drug development, addressing growing public health concerns. Users searching for "piperidine derivatives in drug discovery" or "N-hydroxy compounds for therapeutic applications" will find this compound highly relevant.

From a synthetic chemistry perspective, CAS No. 2241145-48-0 represents a challenging target due to its multifunctional groups. Modern techniques like flow chemistry or catalyzed amidation could streamline its production. Laboratories focusing on high-throughput screening or fragment-based drug design may utilize this compound as a building block for novel bioactive molecules.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for organic intermediates should be followed. The compound's stability under various pH conditions and solvent compatibility are frequently searched topics, reflecting industry demand for green chemistry solutions and sustainable synthesis methods.

In analytical applications, 3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo- may serve as a reference standard for mass spectrometry or NMR studies. Its distinct spectral signatures could aid in method development for structural elucidation of complex molecules—a hot topic in analytical chemistry forums.

The commercial availability of this compound meets the needs of pharmaceutical R&D sectors investing in targeted protein degradation and allosteric modulator research. Its molecular weight (279.35 g/mol) and logP predictions make it suitable for lead optimization campaigns, addressing frequent queries about "drug-like properties of heterocyclic compounds."

Future research directions might explore its potential in epigenetic modulation or metabolic pathway intervention, given the rising interest in these areas. Patent databases show growing filings for similar structures, indicating its relevance in intellectual property landscapes for novel therapeutics.

For academic researchers, this compound offers opportunities to study structure-activity relationships (SAR) in medicinal chemistry projects. Its balanced polarity and hydrogen-bonding capacity align with current computational chemistry approaches for virtual screening and molecular docking simulations.

In summary, 3-Piperidinecarboximidamide, 1-(cyclohexylmethyl)-N-hydroxy-6-oxo- (CAS No. 2241145-48-0) embodies multiple attributes that intersect with contemporary research priorities: from drug discovery to chemical biology tools. Its structural complexity and functional diversity position it as a valuable entity in both industrial and academic settings, responding to the scientific community's demand for innovative small-molecule probes.